Cas no 2171552-74-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• CAS No: 2171552-74-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6455542
• PubChem ID: 165515855
• Update Time: 2025-05-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• EN300-1504097
• 2171552-74-0
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-15(2)13-23(24(29)27-17(4)16(3)25(30)31)28-26(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,15-17,22-23H,13-14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： IRHNRLUQXMVUMC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)C(C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2171552-74-0)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2171552-74-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and proteins due to their excellent protecting group properties.

The structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid is characterized by a central backbone that includes an Fmoc protecting group, an amino acid residue, and additional functional groups that enhance its solubility and reactivity. The Fmoc group is particularly important as it can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic strategies.

Recent advancements in the field have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the unique structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid allows it to selectively target key inflammatory pathways without causing significant side effects.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A study conducted at the National Institutes of Health (NIH) in 2022 reported that certain derivatives of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid can inhibit the growth of various cancer cell lines by disrupting essential signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be a valuable tool in the development of novel anticancer therapies.

The synthetic versatility of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid has also been explored in the context of drug delivery systems. Researchers at the University of California, Berkeley, have developed a series of nanoparticles incorporating this compound to enhance the delivery and efficacy of therapeutic agents. The nanoparticles were designed to release the active compound in a controlled manner, thereby improving drug bioavailability and reducing systemic toxicity.

Beyond its therapeutic applications, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid has also been studied for its potential use in diagnostic imaging. A recent paper published in the journal ACS Nano described the development of fluorescent probes based on this compound for real-time monitoring of cellular processes. The high photostability and low cytotoxicity of these probes make them suitable for long-term imaging studies, providing valuable insights into cellular dynamics and disease progression.

The safety profile of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, ongoing clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2171552-74-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.